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Compound of Interest

Compound Name: AZD 9684

Cat. No.: B605788 Get Quote

Introduction
AZD 9684 is a novel small molecule inhibitor of carboxypeptidase U (CPU), also known as

thrombin-activatable fibrinolysis inhibitor (TAFI). By inhibiting CPU, AZD 9684 enhances

endogenous fibrinolysis, presenting a potential therapeutic strategy for thrombotic diseases.[1]

[2] These application notes provide a detailed protocol for an in vitro clot lysis assay to evaluate

the pro-fibrinolytic activity of AZD 9684. The assay measures the extent of clot dissolution by

weight, a common method in thrombosis research.[3][4]

Principle of the Assay
This assay is based on the principle of forming a whole blood clot in vitro and then measuring

its lysis over time in the presence of a fibrinolytic agent and the test compound, AZD 9684. The

percentage of clot lysis is determined by comparing the initial weight of the clot to its weight

after a defined incubation period. An increase in clot lysis in the presence of AZD 9684
compared to a control indicates its potential to enhance fibrinolysis.
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Reagent/Material Supplier Catalog Number

AZD 9684 MedchemExpress HY-111553

Human Whole Blood Healthy Volunteers N/A

Recombinant Tissue

Plasminogen Activator (tPA)
Sigma-Aldrich T0947

Phosphate Buffered Saline

(PBS), pH 7.4
Gibco 10010023

Sterile 1.5 mL Microcentrifuge

Tubes
Axygen MCT-150-C

Analytical Balance Mettler Toledo ME54

Incubator Thermo Fisher Scientific Heratherm

Pipettes (P1000, P200, P20) Gilson Pipetman

Experimental Protocol
Blood Collection and Clot Formation

Draw venous blood from healthy human volunteers who have not taken any anticoagulant or

oral contraceptive medication.[3]

Immediately transfer 500 µL of whole blood into pre-weighed sterile 1.5 mL microcentrifuge

tubes.

Incubate the tubes at 37°C for 45-60 minutes to allow for complete clot formation.[3]

After incubation, carefully remove the serum from each tube without disturbing the clot.

Weigh each tube containing the clot. The initial clot weight is calculated by subtracting the

empty tube's weight.[3][4]
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Prepare stock solutions of AZD 9684 in an appropriate solvent (e.g., DMSO) and dilute to

final working concentrations in PBS.

Prepare a working solution of tPA in PBS at a concentration known to induce partial clot lysis.

Add 100 µL of the treatment solution to each tube. The treatment groups are outlined in the

table below.

Incubate the tubes at 37°C for 90 minutes to allow for clot lysis.[3]

Measurement of Clot Lysis
After incubation, carefully aspirate the fluid from each tube.

Re-weigh the tubes containing the remaining clot.

Calculate the percentage of clot lysis using the following formula:[5] % Clot Lysis = [(Initial

Clot Weight - Final Clot Weight) / Initial Clot Weight] x 100

Experimental Design and Controls
Group Treatment Purpose

1 100 µL PBS
Negative Control (spontaneous

lysis)

2 100 µL tPA
Positive Control (tPA-induced

lysis)

3
100 µL AZD 9684 (various

concentrations) + tPA

Test Group (effect of AZD 9684

on tPA-induced lysis)

4
100 µL AZD 9684 (highest

concentration)

Compound Control (effect of

AZD 9684 alone)

Data Presentation
The quantitative data from this assay should be summarized in a table for clear comparison of

the different treatment groups.
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Treatment Group
AZD 9684
Concentration (µM)

tPA Concentration
(IU/mL)

Mean % Clot Lysis
± SD

Negative Control 0 0 Example: 3.2 ± 1.1

Positive Control 0 50 Example: 25.8 ± 3.5

Test Group 1 1 50 Example: 35.1 ± 4.2

Test Group 2 10 50 Example: 48.9 ± 5.1

Test Group 3 100 50 Example: 62.5 ± 6.3

Compound Control 100 0 Example: 4.1 ± 1.5

Note: The data presented above are for illustrative purposes only and do not represent actual

experimental results.

Visualizations
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Caption: Workflow for the in vitro clot lysis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AZD 9684 In Vitro
Clot Lysis Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605788#azd-9684-in-vitro-clot-lysis-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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